6-amino-2,3-dihydro-1H-isoindol-1-one

• IUPAC Name: 6-amino-2,3-dihydroisoindol-1-one
• InChI: InChI=1S/C8H8N2O/c9-6-2-1-5-4-10-8(11)7(5)3-6/h1-3H,4,9H2,(H,10,11)
• InChI Key: PGKXYAZNGUURHR-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(C=C2)N)C(=O)N1
• Molecular Formula: C8H8N2O
• DSSTOX Substance ID: DTXSID00622221
• Molecular Weight: 148.16 g/mol
• CAS No.: 675109-45-2

Description

6-amino-2,3-dihydro-1H-isoindol-1-one, also known as this compound, is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Derivatives

• Selective Alkylation

  Sato et al. (1986) developed a method for synthesizing various 2,3-dihydro-2-alkyl-3-(substituted amino)-1H-isoindol-1-ones through selective 2-alkylation. This process, utilizing a phase-transfer catalyst system, is significant for producing derivatives from 2-cyanobenzaldehyde and alkyl halides (Sato, Senzaki, Goto, & Saito, 1986).

• One-Pot Synthesis Techniques

  Couture et al. (1997) achieved an efficient one-pot synthesis of 3-(aryl and alkyl)methylene-1H-isoindolin-1-ones through aryne cyclization and Horner reaction, highlighting the compound's versatility in creating complex structures (Couture, Deniau, & Grandclaudon, 1997).

• Formation of Novel Classes

  Opatz and Ferenc (2004) discovered that the reaction of 2-carboxybenzaldehyde with primary amines leads to a novel class of isoindolinones, demonstrating the compound's potential in forming new molecular classes (Opatz & Ferenc, 2004).

Applications in Biochemistry and Chemistry

• Fluorescent Derivatives for Analysis

  Liu et al. (1991) designed 3-(4-carboxybenzoyl)-2-quinolinecarboxaldehyde for ultrasensitive determination of primary amines, forming highly fluorescent isoindole derivatives. This indicates its use in capillary electrophoresis and laser fluorescence detection, particularly in bioanalytical applications (Liu, Hsieh, Wiesler, & Novotny, 1991).

• Peptidomimetics Design

  Biitseva et al. (2012) explored 1H-isoindole-based peptides as potential mimics, elaborating on their efficient synthesis. This research opens avenues for their use in designing peptidomimetics, a crucial area in therapeutic and biological chemistry (Biitseva, Rudenko, Hordiyenko, Jamart-Grégoire, & Arrault, 2012).

Safety and Hazards

The safety information for 6-Amino-2,3-dihydro-1H-isoindol-1-one indicates that it has the GHS07 signal word “Warning”. The hazard statements include H302, H315, H319, and H335. The precautionary statements include P261, P305+P351+P338.

Mechanism of Action

Mode of Action

It’s suggested that the compound might interact with its targets, leading to changes in cellular processes . More studies are required to elucidate the precise interactions and resulting changes.

Result of Action

Some studies suggest that it might have a significant impact on cellular processes

Action Environment

It’s important to note that factors such as temperature, light, and pH can affect the stability and efficacy of many compounds . More research is needed to understand how these factors specifically influence 6-amino-2,3-dihydro-1H-isoindol-1-one.

Biochemical Analysis

Biochemical Properties

6-amino-2,3-dihydro-1H-isoindol-1-one plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been found to interact with glycoprotein IIb-IIIa (GP IIb-IIIa) receptors, which are crucial for platelet aggregation . The nature of these interactions involves binding to the receptor sites, thereby inhibiting their function and potentially preventing blood clot formation.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the expression of certain genes involved in cell cycle regulation and apoptosis . Additionally, it can alter cellular metabolism by interacting with metabolic enzymes, leading to changes in metabolite levels.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, such as enzymes and receptors, leading to their inhibition or activation. For instance, its interaction with GP IIb-IIIa receptors results in the inhibition of platelet aggregation . Furthermore, it can induce changes in gene expression by modulating transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific storage conditions, such as keeping it in a dark place and at room temperature

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, such as inhibiting platelet aggregation without significant toxicity . At higher doses, it could lead to adverse effects, including toxicity and disruption of normal cellular processes. Threshold effects and the balance between therapeutic and toxic doses are essential considerations in its application.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and conversion into other metabolites. These interactions can affect metabolic flux and the levels of specific metabolites within cells . Understanding these pathways is crucial for optimizing its use in biochemical and pharmaceutical applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. These interactions influence its localization and accumulation in specific cellular compartments . The compound’s ability to cross cellular membranes and its distribution patterns are critical factors in its effectiveness and potential side effects.

Subcellular Localization

The subcellular localization of this compound affects its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . These localization patterns can influence its interactions with other biomolecules and its overall impact on cellular processes.